![molecular formula C20H20FN5O3S B2440687 1-(3-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione CAS No. 1396801-27-6](/img/structure/B2440687.png)
1-(3-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(3-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H20FN5O3S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications
- CDK2 Inhibition : CDK2 (Cyclin-Dependent Kinase 2) is a promising target for cancer therapy. Researchers have designed and synthesized novel compounds based on the pyrazolo [3,4-d]pyrimidine and pyrazolo [4,3-e] [1,2,4]triazolo [1,5-c]pyrimidine scaffolds. These compounds exhibit potent cytotoxic activity against cancer cell lines, including MCF-7, HCT-116, and HepG-2. Notably, compounds 14 and 15 demonstrated the best cytotoxic activities .
- Imidazole Derivatives : Imidazole-containing compounds have been investigated for their anticancer potential. For instance, 2-substituted-1-(3,4,5-trimethoxyphenyl)-1H-imidazole showed activity against various cancer cell lines, including HeLa, HT-29, A549, MCF-7, Jurkat, and HL-60 .
- Pyrrolopyrimidine Derivatives : Novel 4-(2-(6-amino-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyrimidin-3-yl)ethyl)benzamides were synthesized. These compounds exhibited antiviral activity and were designed using primary amines with different carbon extensions and hetero substitutions .
- CDK2/Cyclin A2 Inhibitors : Some derivatives of this compound demonstrated enzymatic inhibitory activity against CDK2/cyclin A2. Notably, compound 14 displayed dual activity against cancer cell lines and CDK2, making it a potential candidate for further investigation .
- Compound 14 : This compound significantly altered cell cycle progression and induced apoptosis in HCT cells. Its unique properties warrant further study .
- Thioglycosides (Compounds 14 and 15) : These derivatives were particularly effective against MCF-7, HCT-116, and HepG-2 cell lines. Their cytotoxicity and CDK2 inhibitory activity make them intriguing candidates for cancer research .
Cancer Treatment
Anticancer Activity
Antiviral Properties
Enzymatic Inhibition
Cell Cycle Alteration
Thioglycoside Derivatives
properties
IUPAC Name |
1-[3-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-3-oxopropyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN5O3S/c21-15-6-2-1-5-14(15)19-24-23-18(30-19)13-4-3-9-26(12-13)17(28)8-11-25-10-7-16(27)22-20(25)29/h1-2,5-7,10,13H,3-4,8-9,11-12H2,(H,22,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDVWKVBVAIPMJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCN2C=CC(=O)NC2=O)C3=NN=C(S3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione |
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